(2-Hydroxyethyl)dimethyl(3-sulphopropyl)ammonium hydroxide
Overview
Description
(2-Hydroxyethyl)dimethyl(3-sulphopropyl)ammonium hydroxide is a zwitterionic compound known for its unique properties, including high solubility in water and biocompatibility. This compound is widely used in various scientific fields due to its ability to form stable hydrogels and its antifouling properties .
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of (2-Hydroxyethyl)dimethyl(3-sulphopropyl)ammonium hydroxide typically involves the reaction of dimethylaminoethanol with 1,3-propanesultone. This reaction is carried out in an aqueous medium at elevated temperatures to facilitate the formation of the zwitterionic structure . The reaction conditions often include a controlled pH environment to ensure the stability of the product.
Industrial Production Methods
Industrial production of this compound follows similar synthetic routes but on a larger scale. The process involves the use of continuous reactors to maintain consistent reaction conditions and high yield. The product is then purified through crystallization and filtration techniques to achieve the desired purity levels .
Chemical Reactions Analysis
Types of Reactions
(2-Hydroxyethyl)dimethyl(3-sulphopropyl)ammonium hydroxide undergoes various chemical reactions, including:
Substitution Reactions: It can participate in nucleophilic substitution reactions due to the presence of the hydroxyl group.
Polymerization: The compound is often used as a monomer in the polymerization process to create zwitterionic polymers.
Common Reagents and Conditions
Common reagents used in reactions with this compound include strong acids and bases, which can facilitate the formation of different ionic states. The reactions are typically carried out in aqueous solutions at controlled temperatures to ensure the stability of the zwitterionic structure .
Major Products
The major products formed from these reactions include various zwitterionic polymers and copolymers, which are used in applications such as antifouling coatings and biomedical devices .
Scientific Research Applications
(2-Hydroxyethyl)dimethyl(3-sulphopropyl)ammonium hydroxide has a wide range of applications in scientific research:
Mechanism of Action
The mechanism of action of (2-Hydroxyethyl)dimethyl(3-sulphopropyl)ammonium hydroxide involves its ability to form stable zwitterionic structures. These structures exhibit unique properties such as high water solubility and resistance to protein adsorption. The molecular targets include various biological membranes and surfaces, where the compound can reduce fouling and enhance biocompatibility .
Comparison with Similar Compounds
Similar Compounds
Dimethyl(2-hydroxyethyl)(3-sulfopropyl)ammonium hydroxide inner salt: Shares similar zwitterionic properties and applications.
2-(Methacryloyloxy)ethyl dimethyl-(3-sulfopropyl)ammonium hydroxide: Used in the synthesis of zwitterionic polymers with antifouling properties.
Uniqueness
(2-Hydroxyethyl)dimethyl(3-sulphopropyl)ammonium hydroxide is unique due to its high solubility in water and ability to form stable hydrogels. These properties make it particularly useful in biomedical applications and the development of antifouling coatings .
Properties
IUPAC Name |
2-hydroxyethyl-dimethyl-(3-sulfopropyl)azanium;hydroxide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H17NO4S.H2O/c1-8(2,5-6-9)4-3-7-13(10,11)12;/h9H,3-7H2,1-2H3;1H2 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QDYXZZUKRVDVEQ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C[N+](C)(CCCS(=O)(=O)O)CCO.[OH-] |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H19NO5S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80192134 |
Source
|
| Record name | (2-Hydroxyethyl)dimethyl(3-sulphopropyl)ammonium hydroxide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80192134 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
229.30 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
38880-58-9 |
Source
|
| Record name | (2-Hydroxyethyl)dimethyl(3-sulphopropyl)ammonium hydroxide | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0038880589 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | (2-Hydroxyethyl)dimethyl(3-sulphopropyl)ammonium hydroxide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80192134 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | (2-hydroxyethyl)dimethyl(3-sulphopropyl)ammonium hydroxide | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.049.234 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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